Cas no 1280703-98-1 (2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one)

• Product Name: 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
• CAS No: 1280703-98-1
• MF: C₇H₆BrNOS
• MW: 232.097639560699
• MDL: MFCD22571360
• CID: 1222089
• PubChem ID: 91666237
• Update Time: 2025-04-20

2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6,7-dihydro-1,3-benzothiazol-4(5h)-one
• 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
• SCHEMBL18305036
• 2-bromo-6,7-dihydro-5H-1,3-benzothiazol-4-one
• MFCD22571360
• 1280703-98-1
• 2-bromo-6,7-dihydrobenzo[d]thiazol-4(5H)-one
• DB-093685
• SY265059
• EN300-1719660

• MDL： MFCD22571360
• Inchi： 1S/C7H6BrNOS/c8-7-9-6-4(10)2-1-3-5(6)11-7/h1-3H2
• InChI Key： HETQKOGDGWAIAG-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(CCCC=2S1)=O

Computed Properties

• Exact Mass: 230.93535g/mol
• Monoisotopic Mass: 230.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų